molecular formula C8H5BrN2O2 B1270903 6-bromo-1H-benzoimidazole-4-carboxylic Acid CAS No. 255064-08-5

6-bromo-1H-benzoimidazole-4-carboxylic Acid

Cat. No. B1270903
CAS RN: 255064-08-5
M. Wt: 241.04 g/mol
InChI Key: UPXJWWRKIMKJCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-1H-benzoimidazole-4-carboxylic Acid is a chemical compound with the empirical formula C8H5BrN2O2 . It has a molecular weight of 241.04 g/mol . The compound is solid in form .


Molecular Structure Analysis

The compound’s molecular structure can be represented by the SMILES string OC(C1=CC(Br)=CC2=C1N=CN2)=O . The InChI representation is 1S/C8H5BrN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)(H,12,13) .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 241.04 g/mol . It has a XLogP3-AA value of 1.7, indicating its lipophilicity . The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors . Its topological polar surface area is 66 Ų .

Scientific Research Applications

Anticancer Agents

Benzimidazole derivatives, including 6-bromo-1H-benzoimidazole-4-carboxylic Acid, have been intensively studied for their potential as anticancer agents . The presence of certain substituent groups in their structures can significantly influence their bioactivity against cancer cell lines . For example, the presence of a methyl group at the 5 (6)-position on the benzimidazole scaffold was found to enhance anticancer activity .

Anti-Inflammatory

Benzimidazole compounds have been found to have anti-inflammatory properties . While specific studies on 6-bromo-1H-benzoimidazole-4-carboxylic Acid are not available, it is reasonable to assume that it may also possess these properties due to its benzimidazole core.

Antibacterial

Benzimidazole compounds are known for their antibacterial properties . Again, while specific studies on 6-bromo-1H-benzoimidazole-4-carboxylic Acid are not available, it is likely that it may also possess these properties.

Antifungal

Benzimidazole compounds have been found to have antifungal properties . It is possible that 6-bromo-1H-benzoimidazole-4-carboxylic Acid may also have these properties.

Antiviral

Benzimidazole compounds are known for their antiviral properties . While specific studies on 6-bromo-1H-benzoimidazole-4-carboxylic Acid are not available, it is likely that it may also possess these properties.

Analgesic

Benzimidazole compounds have been found to have analgesic (pain-relieving) properties . It is possible that 6-bromo-1H-benzoimidazole-4-carboxylic Acid may also have these properties.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed . The precautionary statements include P301 + P330 + P331 + P310, which advise to rinse mouth, do NOT induce vomiting, and immediately call a POISON CENTER or doctor/physician if swallowed .

properties

IUPAC Name

6-bromo-1H-benzimidazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5BrN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UPXJWWRKIMKJCY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C2C(=C1C(=O)O)N=CN2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5BrN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90363959
Record name 6-bromo-1H-benzoimidazole-4-carboxylic Acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90363959
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-bromo-1H-benzoimidazole-4-carboxylic Acid

CAS RN

255064-08-5
Record name 6-bromo-1H-benzoimidazole-4-carboxylic Acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90363959
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-bromo-1H-1,3-benzodiazole-4-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.